BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Applications
of Acid Green 1 Dye

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Naphthol Green B
Cat. No.: B7797374
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Green 1, also known by its synonym Naphthol Green B, is a synthetic nitroso dye
belonging to the acid dye class.[1] It is an organometallic iron coordination complex valued for
its vibrant green color and its utility in various scientific and industrial applications.[2][3] In the
realm of biomedical research, Acid Green 1 is primarily recognized for its role as a histological
and cytological stain, with a particular affinity for collagen.[1][4] This technical guide provides a
comprehensive review of the uses of Acid Green 1, focusing on its applications in research. It
includes a summary of its physicochemical properties, detailed experimental protocols for
histological staining, and a review of its safety and toxicity profile. This document is intended to
serve as a valuable resource for researchers, scientists, and professionals in drug development
who are considering the use of this versatile dye in their work.

Physicochemical Properties of Acid Green 1

Acid Green 1 is a dark green to black powder that is highly soluble in water and ethanol.[2] As
an anionic dye, its staining mechanism is primarily based on the electrostatic attraction
between the negatively charged sulfonic acid groups of the dye molecule and positively
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charged components within biological tissues, such as the amino groups of proteins like
collagen.[1]

Table 1: General and Physicochemical Properties of Acid Green 1

Property Value Reference(s)

Acid Green 1, Naphthol Green

Common Names B [1][4]
C.l. Number 10020 [4][5]
CAS Number 19381-50-1 [2][6]
Molecular Formula CsoHisFeNsNas015Ss [2][6]
Molecular Weight 878.46 g/mol [2][6]
Appearance Dark green to black powder [2]
Amax (in water) 712 - 718 nm [4]
Solubility in Water 160 g/L (20 °C) [7]

Stable under normal
Stability conditions; incompatible with [819]

strong oxidizing agents.

Histological Applications

The primary application of Acid Green 1 in a research setting is as a biological stain. It is
particularly effective in staining collagen and is often used as a counterstain in polychrome
staining techniques, such as trichrome methods.[1][4] In these methods, it provides a stark
green contrast to cellular elements, which are typically stained with red or blue dyes. This
differential staining is invaluable in pathology for assessing fibrosis, where the extent of
collagen deposition is a key diagnostic marker.[1]

Mechanism of Staining

Acid Green 1 is an anionic dye that binds to basic components of tissues. The staining process
is driven by electrostatic interactions between the dye's negatively charged sulfonic acid groups
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and the positively charged amino groups of proteins, which are particularly abundant in
collagen fibers.[1] In trichrome staining, the differential coloration of various tissue components
is achieved through the sequential application of acid dyes with different molecular weights and
affinities for specific tissue structures.[1]

Experimental Protocols

Acid Green 1 can be used as a substitute for other green counterstains like Light Green SF
yellowish or Fast Green FCF in various trichrome staining protocols.[1] Below are detailed
protocols for two such methods: a modified Masson's trichrome stain and Mollier's trichrome
stain.

Modified Masson's Trichrome with Naphthol Green B
Counterstain

This protocol is a variation of the Lillie's trichrome method and is effective for differentiating
collagen from muscle and cytoplasm.[2]

Objective: To stain collagen green, nuclei black, and cytoplasm and muscle red.

Materials:

5 um paraffin-embedded tissue sections

e Bouin's fluid (optional, for secondary fixation)

e Weigert's iron hematoxylin

» Biebrich scarlet-acid fuchsin solution

e Phosphomolybdic/Phosphotungstic acid solution

» Naphthol Green B solution (2.5% w/v in distilled water with 2.5% v/v glacial acetic acid)
» 1% Acetic acid solution

o Ethanol series (70%, 95%, 100%)
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e Xylene

e Resinous mounting medium

Procedure:

o Deparaffinization and Rehydration:
o Immerse slides in two changes of xylene for 5 minutes each.
o Rehydrate through descending grades of ethanol (100%, 95%, 70%) for 2 minutes each.
o Rinse in distilled water.

e Mordanting (Optional):

o For formalin-fixed tissues, mordant in Bouin's fluid at 56-60°C for 1 hour or overnight at
room temperature to improve staining quality.

o Wash in running tap water until the yellow color disappears.
* Nuclear Staining:
o Stain in Weigert's iron hematoxylin for 10 minutes.
o Wash in running tap water for 10 minutes.
o Rinse in distilled water.
¢ Cytoplasmic and Muscle Staining:
o Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.
o Rinse briefly in distilled water.
« Differentiation:

o Immerse in phosphomolybdic/phosphotungstic acid solution for 10-15 minutes, or until
collagen is decolorized.
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e Collagen Staining:
o Transfer directly to Naphthol Green B solution and stain for 10-20 minutes.
e Final Rinse and Dehydration:
o Rinse briefly in 1% acetic acid solution.
o Dehydrate rapidly through ascending grades of ethanol (70%, 95%, 100%).
o Clear in two changes of xylene.
e Mounting:
o Mount with a resinous mounting medium.
Expected Results:
e Nuclei: Black
o Cytoplasm, keratin, muscle fibers: Red

o Collagen and mucus: Green

Mollier's Trichrome for Elastic and Collagen Fibers

This method is particularly useful for the simultaneous visualization of elastic fibers, collagen,
and other cellular components.[10]

Objective: To differentiate elastic fibers, collagen, and cellular elements in tissue sections.
Materials:
e 5u paraffin sections of neutral buffered formalin-fixed tissue

e Solution A: Orcein (0.8 g), Hydrochloric acid (1 mL), 100% Ethanol (50 mL), Distilled water
(50 mL)

e Weigert's iron hematoxylin
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 Solution B: Azocarmine (2 g), Glacial acetic acid (1 mL), Distilled water (100 mL)

e Solution C: Phosphotungstic acid (5 g), Distilled water (100 mL)

e Solution D (Naphthol Green B solution): Naphthol Green B (1 g), Glacial acetic acid (1
mL), Distilled water (100 mL)

o Ethanol series (95%, 100%)

e Xylene

e Resinous mounting medium

Procedure:

o Deparaffinization and Rehydration:

o Bring sections to water via xylene and ethanol.

» Elastic Fiber Staining:

o Place sections in Solution A for 12 hours.

» Nuclear Staining:

o Stain nuclei with Weigert's iron hematoxylin for 1-3 minutes.

o Differentiate the nuclear stain if necessary.

o Wash with water for 15 minutes.

e Cytoplasmic Staining:

o Place sections in Solution B for 15-30 minutes.

o Differentiation:

o Decolorize in Solution C for 2-6 hours, changing the solution three times.
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o Rinse quickly with distilled water.

o Collagen Staining:

o Place sections in Solution D for 15-30 minutes.

e Dehydration and Clearing:

o Agitate vigorously in 95% ethanol for 30 seconds.

o Dehydrate through absolute ethanol.

o Clear with xylene.

e Mounting:

o Mount with a resinous mounting medium.

Expected Results:

¢ Nuclei: Blue

Elastic fibers: Black

Erythrocytes: Red

Cytoplasm: Purple

Collagen: Green[10]

Other Potential Research Applications

While the primary research application of Acid Green 1 is in histology, some studies have
explored its use in other areas.

Electrochemical Sensors

Naphthol Green B has been investigated for its potential use in the fabrication of
electrochemical sensors. For instance, it has been used to create a sensor for the detection of

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.stainsfile.com/protocols/molliers-trichrome-for-elastic-and-collagen/
https://www.benchchem.com/product/b7797374/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-applications-of-acid-green-1-dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

H202.[9] This application leverages the electrochemical properties of the dye.

Applications Beyond Biomedical Research

Industrially, Acid Green 1 is used for dyeing materials such as wool, silk, nylon, leather, and

paper.[3][6] It is also used in the formulation of soaps and cleaning products.[11]

Safety and Toxicity

A comprehensive toxicological profile for Acid Green 1 is not readily available. However, some

data and general safety precautions have been reported.

Table 2: Toxicity and Safety Data for Acid Green 1

Parameter

Valuel/Information

Reference(s)

Acute Toxicity (LD50)

460 mg/kg (Intravenous,

mouse)

[9]

Hazards Identification

May cause irritation of the
digestive tract, respiratory
tract, skin, and eyes. The
toxicological properties have

not been fully investigated.

[7]

Safety Precautions

Avoid ingestion and inhalation.

Avoid contact with eyes, skin,
and clothing. Use with
adequate ventilation. Wash

thoroughly after handling.

[7]

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible substances.
Keep container closed when

not in use.

[7]

Mandatory Visualizations
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Experimental Workflows
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Caption: Workflow for Modified Masson's Trichrome with Naphthol Green B.

Preparation Sequential Staining Finalization

Paraffin Section Deparaffinize & Elastic Fibers Cytoplasm Differentiation Collagen
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Caption: Workflow for Mollier's Trichrome Stain.

Areas with No Reported Applications

A thorough review of the scientific literature did not yield any evidence for the use of Acid
Green 1 in the following applications:

» Signaling Pathways: There is no indication that Acid Green 1 is used to visualize or interfere
with specific cellular signaling pathways.

» Tracking Dye in Electrophoresis: Acid Green 1 is not reported as a tracking dye for
monitoring the migration of nucleic acids or proteins during gel electrophoresis.

Conclusion
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Acid Green 1, or Naphthol Green B, is a valuable tool for researchers, particularly in the field
of histology. Its ability to provide a vibrant green stain to collagen makes it a suitable alternative
to other green dyes in trichrome staining methods, aiding in the assessment of fibrosis and the
study of connective tissue. While its applications in other research areas, such as the
development of electrochemical sensors, are being explored, its primary role remains in the
microscopic visualization of tissue architecture. For researchers and professionals in drug
development, Acid Green 1 offers a reliable method for the histological analysis of tissue
samples. As with any chemical reagent, it is essential to adhere to appropriate safety
precautions when handling and using this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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